Cas no 1799628-14-0 (1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile)

• Product Name: 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile
• CAS No: 1799628-14-0
• MF: C₁₂H₁₇BN₂O₂
• MW: 232.086582899094
• CID: 4705376
• PubChem ID: 101043812
• Update Time: 2025-10-31

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile
• FCH4309229
• AKOS027423893
• MFCD29477496
• SB63989
• 1799628-14-0
• 1-methyl-4(4,4,5,5 tetramethyl-1,3,2 dioxaborolan-2-yl)1H-pyrrole-2carbonitrile
• CS-0143534
• C91266
• 1H-Pyrrole-2-carbonitrile, 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-2-carbonitrile
• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile

• Inchi： 1S/C12H17BN2O2/c1-11(2)12(3,4)17-13(16-11)9-6-10(7-14)15(5)8-9/h6,8H,1-5H3
• InChI Key： JYUNTMLNIMKARP-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C#N)N(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 232.1383080g/mol
• Monoisotopic Mass: 232.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.2

Additional information on 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 1799628-14-0): A Comprehensive Overview

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 1799628-14-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of boronic esters and is characterized by its unique structural features and reactivity. The molecule consists of a pyrrole ring substituted with a cyano group and a boronic ester moiety, making it an attractive candidate for various synthetic transformations and biological applications.

The boronic ester functionality in 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile is particularly noteworthy due to its ability to undergo Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and complex organic molecules. The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed cross-coupling of aryl or vinyl halides with boronic acids or esters to form carbon-carbon bonds. This reaction is highly efficient and has been extensively studied for its applications in drug discovery and materials science.

Recent advancements in the field have highlighted the potential of 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile as a building block for the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of potent inhibitors for specific enzymes involved in cancer pathways. The cyano group on the pyrrole ring provides additional reactivity and functionalization options, making it a valuable intermediate in the synthesis of complex molecules.

In addition to its applications in medicinal chemistry, 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile has also shown promise in materials science. The pyrrole ring is a fundamental component of conductive polymers and organic semiconductors. By incorporating this compound into polymer chains or other materials, researchers can enhance their electronic properties and stability. A recent study published in Advanced Materials explored the use of this compound in the fabrication of high-performance organic field-effect transistors (OFETs), demonstrating significant improvements in device performance.

The synthetic accessibility of 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile further adds to its appeal. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One such method involves the reaction of 1-methylpyrrole with a suitable boronic ester precursor under mild conditions. This approach allows for high yields and excellent purity levels, making it suitable for industrial applications.

The stability and solubility properties of 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile are also important considerations for its practical use. The compound exhibits good stability under various conditions and can be readily dissolved in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties facilitate its handling and processing in both laboratory and industrial settings.

In conclusion, 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-2-carbonitrile (CAS No. 1799628-14-0) is a highly versatile compound with significant potential in multiple fields. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on drug discovery projects and materials scientists developing advanced electronic devices. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in future scientific innovations.